Cas no 138907-81-0 (1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 138907-81-0
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD07186399
• CID: 890368
• PubChem ID: 3159617
• Update Time: 2025-04-19

1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUORO-PHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid
• AC1MKMED
• CTK7C0817
• SBB014497
• STK691800
• SureCN2850367
• AKOS000191159
• 1-(4-Fluorophenyl)pyrazole-4-carboxylic acid;1H-pyrazole-4-carboxylic acid, 1-(4-fluorophenyl);
• 1-(4-fluorophenyl)pyrazole-4-carboxylic acid
• Z317041810
• MFCD07186399
• P19029
• SCHEMBL2850367
• 138907-81-0
• SY112338
• KS-6879
• DB-389678
• CHEMBL4859719
• 1-(4-Fluorophenyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
• 1H-Pyrazole-4-carboxylic acid, 1-(4-fluorophenyl)-
• DTXSID90390200
• 1-(4-fluorophenyl)-1H-pyrazole-4-carboxylicacid
• EN300-198739
• OSM-S-245
• CS-0183139

• MDL： MFCD07186399
• Inchi： 1S/C10H7FN2O2/c11-8-1-3-9(4-2-8)13-6-7(5-12-13)10(14)15/h1-6H,(H,14,15)
• InChI Key： VHGLETHNIUVDGO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 206.04921
• Monoisotopic Mass: 206.04915563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 372.0±22.0 °C at 760 mmHg
• Flash Point: 178.8±22.3 °C
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),
• PSA: 55.12
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-fluorophenyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)